Cas no 1172537-45-9 (3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea)

• Product Name: 3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea
• CAS No: 1172537-45-9
• MF: C₁₈H₁₉N₃O₂
• MW: 309.362364053726
• CID: 6097212
• PubChem ID: 30376014
• Update Time: 2025-06-24

3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea
• SR-01000923200
• 1-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-3-phenethylurea
• 1-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)-3-(2-phenylethyl)urea
• AKOS024513212
• 1172537-45-9
• SR-01000923200-1
• F5540-0031
• VU0646942-1

• Inchi： 1S/C18H19N3O2/c22-17-9-6-14-12-15(7-8-16(14)21-17)20-18(23)19-11-10-13-4-2-1-3-5-13/h1-5,7-8,12H,6,9-11H2,(H,21,22)(H2,19,20,23)
• InChI Key： OYPYWPKCCKUUDC-UHFFFAOYSA-N
• SMILES： O=C1CCC2C=C(C=CC=2N1)NC(NCCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 309.147726857g/mol
• Monoisotopic Mass: 309.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea

Introduction to 3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea (CAS No. 1172537-45-9) in Modern Chemical and Pharmaceutical Research

3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea, identified by the CAS number 1172537-45-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, featuring a complex heterocyclic structure, has garnered attention due to its potential applications in drug discovery and molecular biology. The presence of a tetrahydroquinoline moiety combined with a phenylethyl group and a urea functional group suggests a multifaceted chemical profile that may contribute to its biological activity.

The tetrahydroquinoline scaffold is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules targeting various therapeutic pathways. Its structural flexibility and ability to interact with biological targets make it a valuable component in the design of novel compounds. In particular, derivatives of tetrahydroquinoline have been explored for their potential in treating neurological disorders, infectious diseases, and cancer. The specific substitution pattern in 3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea may enhance its binding affinity to certain enzymes or receptors, making it a promising candidate for further investigation.

The urea moiety in the compound's structure is another key feature that contributes to its pharmacological potential. Urea derivatives are widely used in drug development due to their ability to form hydrogen bonds with biological targets. This interaction can modulate the activity of enzymes and receptors, leading to therapeutic effects. The combination of the urea group with the tetrahydroquinoline core in 3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea may result in unique interactions that are not observed with simpler molecules.

Recent research has highlighted the importance of structurally diverse compounds in drug discovery. The complexity of 3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea makes it an intriguing candidate for further exploration. Studies have shown that molecules with multiple functional groups can exhibit enhanced biological activity due to their ability to engage multiple binding sites on biological targets. This concept is particularly relevant in the development of drugs targeting complex diseases such as cancer and neurodegenerative disorders.

In addition to its structural complexity, 3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea may possess unique physicochemical properties that make it suitable for various applications. For instance, its solubility profile could influence its bioavailability and pharmacokinetic behavior. Researchers are increasingly focusing on optimizing these properties to improve drug delivery systems. The presence of both polar and non-polar regions in the molecule suggests that it may be amenable to formulation into various dosage forms.

The synthesis of 3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-1-(2-phenylethyl)urea represents a significant achievement in synthetic chemistry. The multi-step synthesis involves careful selection of reagents and reaction conditions to ensure high yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of complex molecules like this one. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing intricate structures with high precision.

The biological evaluation of 3-(2-oxo-1,2,3,4-tetrahydroquinolin-6-ylyl)-1-(2-phénylethyl)urea is currently underway in several research laboratories. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors relevant to human health. For example, it has shown potential as an inhibitor of kinases involved in cancer cell proliferation. Further studies are needed to elucidate its mechanism of action and assess its therapeutic potential.

The development of new drugs is often a lengthy and challenging process involving extensive testing for efficacy and safety. However, 3-( 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin - 6 - yl ) - 1 - ( 2 - phenylethyl ) urea represents an exciting new entry into this field. Its unique structure and promising biological activity make it a valuable asset for researchers working on next-generation therapeutics. As our understanding of disease mechanisms continues to evolve, this compound may play a crucial role in addressing unmet medical needs.

Future research directions for CAS No. 1172537 -45 -9 include exploring its interactions with various biological targets using computational modeling techniques. These studies can help predict its binding affinity and selectivity profiles before experimental validation is performed. Additionally, modifications to the molecule's structure may be undertaken to optimize its pharmacological properties further.

In conclusion, 3 - ( 2 - oxo - 1 , 2 , 3 , 4 - tetrahydroquinolin -6 - yl ) - 1 -( 2 - phenylethyl ) urea is a compound with significant potential in chemical and pharmaceutical research.* Its complex structure,* unique functional groups,*and promising biological activity make it an attractive candidate for further investigation.* As research progresses,*this molecule*may contribute*to the development*of new treatments*for various diseases.*The continued exploration*of such compounds*is essential*for advancing our understanding*of human health*and improving patient care.